N-(5-chloro-2-methoxyphenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C21H18ClFN4O4/c1-31-18-8-7-14(22)11-17(18)24-21(30)26-25-19(28)16-6-3-9-27(20(16)29)12-13-4-2-5-15(23)10-13/h2-11H,12H2,1H3,(H,25,28)(H2,24,26,30)
• InChI Key: FAPMVGPZNGYNLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F
• Molecular Formula: C21H18ClFN4O4
• Molecular Weight: 444.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical properties of this compound include a white solid appearance and a melting point of 280–281 °C. The chemical properties can be inferred from its molecular formula, C21H18ClFN4O4, which indicates the presence of chlorine, fluorine, nitrogen, and oxygen atoms in addition to carbon and hydrogen.

Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds with structural similarities to N-(5-chloro-2-methoxyphenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide exhibit notable antimicrobial properties. For instance, N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives have been synthesized and demonstrated good antibacterial and moderate antifungal activities, highlighting the potential of these compounds in addressing microbial resistance (Ahsan et al., 2016).

Synthesis and Characterization

The synthesis of complex chemical structures involving this compound derivatives opens new avenues in medicinal chemistry and drug design. For example, new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized, their structures characterized, and their cytotoxic activity against cancer cells evaluated, demonstrating the compound's relevance in cancer research (Hassan et al., 2014).

Structural Analysis

The detailed structural analysis of similar compounds has been performed using techniques like X-ray crystallography, which provides insight into the molecule's conformation, tautomeric structure, and electrostatic properties. Such analysis is crucial for understanding the compound's interaction with biological targets (Bacsa et al., 2013).

Potential Medical Applications

The synthesis and structural characterization of compounds similar to this compound have led to the discovery of molecules with significant medical applications. For example, compounds with potent HIV integrase inhibitory activity have been identified, which could be crucial in the development of new antiretroviral drugs (Khan et al., 2018).